5-Methylene-2(5H)-furanone 5-Methylene-2(5H)-furanone Protoanemonin belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. Protoanemonin is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa).
Protoanemonin is a butenolide.
Brand Name: Vulcanchem
CAS No.: 108-28-1
VCID: VC0048344
InChI: InChI=1S/C5H4O2/c1-4-2-3-5(6)7-4/h2-3H,1H2
SMILES: C=C1C=CC(=O)O1
Molecular Formula: C5H4O2
Molecular Weight: 96.08 g/mol

5-Methylene-2(5H)-furanone

CAS No.: 108-28-1

Reference Standards

VCID: VC0048344

Molecular Formula: C5H4O2

Molecular Weight: 96.08 g/mol

5-Methylene-2(5H)-furanone - 108-28-1

CAS No. 108-28-1
Product Name 5-Methylene-2(5H)-furanone
Molecular Formula C5H4O2
Molecular Weight 96.08 g/mol
IUPAC Name 5-methylidenefuran-2-one
Standard InChI InChI=1S/C5H4O2/c1-4-2-3-5(6)7-4/h2-3H,1H2
Standard InChIKey RNYZJZKPGHQTJR-UHFFFAOYSA-N
SMILES C=C1C=CC(=O)O1
Canonical SMILES C=C1C=CC(=O)O1
Description Protoanemonin belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. Protoanemonin is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa).
Protoanemonin is a butenolide.
Solubility 0.10 M
Synonyms Isomycin; 4-Hydroxy-2,4-pentadienoic Acid γ-Lactone; Protoanemonin; 2,4-Pentadien-4-olide; 4-Hydroxy-2,4-pentadienoic Acid Lactone; 5-Methylene-2(5H)-furanone; 5-Methylene-2,5-dihydrofuran-2-one; 5-Methylene-2-oxodihydrofuran; Protoanemonene; γ-Methy
PubChem Compound 66948
Last Modified Nov 11 2021
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